Cas no 1352529-05-5 (2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is a synthetic intermediate primarily utilized in pharmaceutical and organic chemistry research. Its structure features a pyrrolidine-substituted tetrahydrobipyridinyl core, which is valuable for constructing complex heterocyclic frameworks. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for multi-step synthesis. This compound is particularly advantageous in medicinal chemistry for the development of bioactive molecules due to its modular reactivity and compatibility with various coupling reactions. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Its utility lies in enabling efficient access to structurally diverse pharmacophores.
2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester structure
1352529-05-5 structure
Product Name:2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
CAS No:1352529-05-5
MF:C20H31N3O2
MW:345.479045152664
CID:5179116
Update Time:2025-05-30

2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
    • 1-Piperidinecarboxylic acid, 2-[2-methyl-6-(1-pyrrolidinyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C20H31N3O2/c1-15-16(10-11-18(21-15)22-12-7-8-13-22)17-9-5-6-14-23(17)19(24)25-20(2,3)4/h10-11,17H,5-9,12-14H2,1-4H3
    • InChI Key: LHJLJAJXTWLTTG-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=C(N2CCCC2)N=C1C

2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM496083-1g
tert-Butyl2-(2-methyl-6-(pyrrolidin-1-yl)pyridin-3-yl)piperidine-1-carboxylate
1352529-05-5 97%
1g
$764 2023-01-02

Additional information on 2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Compound CAS No. 1352529-05-5: 2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

The compound 2-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS No. 1352529-05-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bipyridines, which are known for their versatile properties and wide-ranging uses in drug discovery and material science.

Recent studies have highlighted the importance of bipyridine derivatives in the development of novel therapeutic agents. The presence of a pyrrolidinyl group in this compound contributes to its unique pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the tert-butyl ester moiety enhances the compound's stability and solubility, which are critical factors in pharmaceutical formulations.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have employed various strategies to optimize the reaction conditions for the formation of the bipyridine ring system. For instance, recent advancements in catalytic methods have enabled the efficient construction of the tetrahydrobipyridine framework, ensuring high yields and purity.

In terms of applications, this compound has shown potential in the field of neuroscience. Preclinical studies suggest that it may act as a modulator of neurotransmitter systems, offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl group at position 2 plays a crucial role in modulating the compound's bioactivity, while the pyrrolidinyl group enhances its ability to cross the blood-brain barrier.

Furthermore, the compound has been investigated for its role in anti-inflammatory and antioxidant therapies. Experimental data indicate that it exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Its antioxidant properties make it a potential candidate for combating oxidative stress-related disorders.

The structural complexity of this compound necessitates thorough characterization using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These methods have been instrumental in confirming the compound's purity and structural integrity before proceeding to biological evaluations.

In conclusion, CAS No. 1352529-05-5 represents a significant advancement in organic synthesis and drug discovery. Its unique combination of structural features and biological activities positions it as a valuable asset in both academic research and industrial applications.

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